Cas no 2549041-98-5 (2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole
• CAS No: 2549041-98-5
• MF: C₂₁H₂₆N₄O
• MW: 350.457344532013
• CID: 5313860
• PubChem ID: 154853922
• Update Time: 2025-06-29

2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-yl[hexahydro-5-(1-methyl-1H-benzimidazol-2-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]methanone
• AKOS040728404
• 2549041-98-5
• 2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole
• F6783-6404

• Inchi： 1S/C21H26N4O/c1-23-19-10-6-5-9-18(19)22-21(23)25-13-16-11-24(12-17(16)14-25)20(26)15-7-3-2-4-8-15/h2-3,5-6,9-10,15-17H,4,7-8,11-14H2,1H3
• InChI Key： DGOATLLMUZZJOV-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CC2CN(C3=NC4C=CC=CC=4N3C)CC2C1

Computed Properties

• Exact Mass: 350.21066147g/mol
• Monoisotopic Mass: 350.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.7±60.0 °C(Predicted)
• pka: 8.05±0.10(Predicted)

Additional information on 2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole

2-[5-(Cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole: A Comprehensive Overview

The compound with CAS No 2549041-98-5, known as 2-[5-(cyclohex-3-ene-1-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1-methyl-1H-1,3-benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science.

Octahydropyrrolo[3,4-c]pyrrole is a key structural component of this molecule, contributing to its unique pharmacokinetic properties. Recent studies have highlighted the importance of such bicyclic structures in enhancing drug bioavailability and reducing off-target effects. The integration of a cyclohexene carbonyl group further enhances the compound's stability and selectivity, making it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and Stille cross-coupling reactions. These methods ensure high yields and excellent purity, which are critical for downstream applications in preclinical studies. The benzodiazole moiety in the molecule plays a pivotal role in its electronic properties, making it suitable for use in optoelectronic devices as well as biomedical imaging agents.

Recent research has focused on the pharmacological activity of this compound, particularly its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical data suggest that the compound exhibits potent anti-inflammatory and neuroprotective effects, which could pave the way for novel therapeutic strategies. Additionally, its ability to cross the blood-brain barrier has been validated through in vivo experiments, further underscoring its potential as a CNS drug candidate.

In terms of application prospects, this compound has shown promise in both diagnostic and therapeutic contexts. Its high specificity and sensitivity make it an ideal candidate for use in biosensors and diagnostic assays. Furthermore, ongoing studies are exploring its potential as a radiosensitizer in cancer therapy, leveraging its ability to enhance the efficacy of radiation treatment while minimizing side effects.

The development of this compound represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and functional properties positions it as a versatile tool for addressing unmet medical needs. As research continues to unfold, it is anticipated that this compound will play an increasingly important role in the development of innovative treatments for a wide range of diseases.